4-Cyclopropoxy-2-(methylthio)benzamide

• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methylsulfanylbenzamide
• InChI: InChI=1S/C11H13NO2S/c1-15-10-6-8(14-7-2-3-7)4-5-9(10)11(12)13/h4-7H,2-3H2,1H3,(H2,12,13)
• InChI Key: WYLXXDJIOUQPIB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)OC2CC2)C(=O)N

Description

4-Cyclopropoxy-2-(methylthio)benzamide is a benzamide derivative characterized by a cyclopropoxy group at the 4-position and a methylthio group at the 2-position of the aromatic ring. Benzamides are a versatile class of compounds with applications ranging from pharmaceuticals to agrochemicals. The unique steric and electronic effects imparted by the cyclopropoxy and methylthio substituents distinguish this compound from other benzamide derivatives. While direct data on its biological activity or synthesis are absent in the provided evidence, comparisons with structurally analogous compounds (e.g., N-cyclopropyl-4-(methylthio)benzamide, Propachlor) allow for inferences regarding its physicochemical and functional properties .

Preparation Methods

The synthesis of 4-Cyclopropoxy-2-(methylthio)benzamide involves the condensation of benzoic acids and amines. One efficient method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is considered green, rapid, and highly efficient. Industrial production methods often involve similar condensation reactions but may use different catalysts and reaction conditions to optimize yield and purity.

Chemical Reactions Analysis

4-Cyclopropoxy-2-(methylthio)benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the benzamide moiety. Common reagents and conditions used in these reactions include bases like lithium diisopropylamide (LDA) for deprotonation and transition metal-free conditions for alkylation. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Cyclopropoxy-2-(methylthio)benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound has shown potential in studies related to antibacterial and antioxidant activities.

Medicine: Benzamide derivatives, including 4-Cyclopropoxy-2-(methylthio)benzamide, are explored for their potential therapeutic effects, such as anti-inflammatory and anticancer properties.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-(methylthio)benzamide involves its interaction with specific molecular targets and pathways. While detailed studies on this specific compound are limited, benzamide derivatives generally exert their effects by inhibiting enzymes or interacting with cellular receptors. For example, some benzamides are known to inhibit histone deacetylases, leading to changes in gene expression and cellular function .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Benzamides

Key Structural Analogues

The following compounds share structural motifs with 4-Cyclopropoxy-2-(methylthio)benzamide:

N-Cyclopropyl-4-(methylthio)benzamide (3b)

• Substituents : Cyclopropyl group attached via an amide nitrogen and a methylthio group at the 4-position.
• Synthesis : Prepared via bromo-cyclopropyl intermediates and characterized by $ ^1H $-NMR (δ 7.65, d, J=8.4 Hz; δ 7.25, d, J=8.4 Hz for aromatic protons) .

Propachlor (3,5-Dichloro-N-(1,1-dimethyl-2-propynyl)benzamide)

• Substituents : Chlorine atoms at 3- and 5-positions and a dimethylpropynyl group on the amide nitrogen.
• Contrast : The absence of sulfur-based substituents and presence of chlorine atoms may reduce solubility compared to the target compound.

4-((Thiophen-2-yl-methylene)amino)benzamides

• Substituents: Thiophene-methylene-amino group at the 4-position.
• Comparison : The thiophene moiety introduces π-conjugation, differing from the electron-donating cyclopropoxy group.

Neuroleptic Benzamides (e.g., Amisulpride, Sulpiride)

• Substituents : Sulfonamide or alkylamide groups.
• Function : Central nervous system (CNS) activity due to dopamine receptor antagonism .
• Divergence : The target compound lacks sulfonamide groups, suggesting divergent biological targets.

Comparative Data Table

Compound Name	Substituents (Position)	CAS Number	Key Spectral Data (1H NMR)	Synthesis Yield/Notes	Reference
4-Cyclopropoxy-2-(methylthio)benzamide	4-O-cyclopropyl, 2-S-methyl	Not provided	Not available (predicted deshielding for O-cyclopropyl protons)	Requires etherification steps	-
N-Cyclopropyl-4-(methylthio)benzamide	4-S-methyl, N-cyclopropyl	Not provided	δ 7.65 (d, J=8.4 Hz), δ 7.25 (d, J=8.4 Hz)	Synthesized via bromocyclopropane/NIS
Propachlor	3,5-Cl, N-dimethylpropynyl	23950-58-5	Not provided	Agrochemical application inferred
4-((Thiophen-2-yl-methylene)amino)benzamide	4-thiophene-methylene-amino	Not provided	Supplementary IR/NMR data available	65–78% yield, solvent-dependent

NMR Spectral Analysis

• Cyclopropoxy vs. Cyclopropylamide : The ether-linked cyclopropoxy group in the target compound is expected to show distinct $ ^1H $-NMR shifts compared to the amide-linked cyclopropyl group in 3b. For example, the oxygen atom in the cyclopropoxy group may deshield adjacent aromatic protons more significantly than the nitrogen in 3b .
• Methylthio Group : The 2-position methylthio substituent would split aromatic proton signals into a doublet-of-doublets pattern, contrasting with the singlets observed in simpler benzamides.

Analytical Differentiation of Benzamides

As noted in forensic studies, benzamide derivatives are notoriously difficult to distinguish due to structural similarities . For 4-Cyclopropoxy-2-(methylthio)benzamide, key analytical strategies include:

• HPLC-MS : Separation based on substituent polarity (e.g., cyclopropoxy vs. methylthio).
• Advanced NMR : Assigning substituent-specific shifts (e.g., cyclopropoxy protons at δ 0.5–1.5 ppm).
• IR Spectroscopy : Identifying S–O (ether) and S–C (methylthio) stretching vibrations.